Cas no 5632-33-7 (5,6,7,8-Tetrahydroquinazoline)
5,6,7,8-Tetrahydroquinazoline structure
Product Name:5,6,7,8-Tetrahydroquinazoline
CAS No:5632-33-7
MF:C8H10N2
MW:134.178401470184
MDL:MFCD15146638
CID:377564
PubChem ID:637537
Update Time:2025-04-19
5,6,7,8-Tetrahydroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydroquinazoline
- 5,6,7,8-TETRAHYDRO-QUINAZOLINE
- Quinazoline,5,6,7,8-tetrahydro-
- 4,5-Tetramethylenepyrimidine
- AS-47858
- quinazoline, 5,6,7,8-tetrahydro-
- PYRIMIDINE,4,5-CYCLOHEXENE
- MFCD15146638
- CS-0131929
- DTXSID90348448
- InChI=1/C8H10N2/c1-2-4-8-7(3-1)5-9-6-10-8/h5-6H,1-4H
- 5632-33-7
- QC-8561
- Quinazoline, 5,6,7,8-tetrahydro- (6ci,7ci,8ci,9ci)
- 4,5-Tetramethylen-pyrimidin
- AKOS015995211
- J-516506
- F16382
- SCHEMBL556889
- DTXCID70299520
-
- MDL: MFCD15146638
- Inchi: 1S/C8H10N2/c1-2-4-8-7(3-1)5-9-6-10-8/h5-6H,1-4H2
- InChI Key: SMSHIXOEBWOYJS-UHFFFAOYSA-N
- SMILES: N1C=NC=C2C=1CCCC2
Computed Properties
- Exact Mass: 134.0845
- Monoisotopic Mass: 134.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Melting Point: 216℃
- Boiling Point: 247.7±9.0 °C at 760 mmHg
- Flash Point: 172.3±13.5 °C
- PSA: 25.78
5,6,7,8-Tetrahydroquinazoline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
5,6,7,8-Tetrahydroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142309-5g |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95% | 5g |
$746 | 2021-08-05 | |
| Chemenu | CM142309-5g |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95%+ | 5g |
$746 | 2022-08-31 | |
| Apollo Scientific | OR926731-250mg |
5,6,7,8-Tetrahydroquinazoline |
5632-33-7 | 95% | 250mg |
£150.00 | 2023-09-01 | |
| Apollo Scientific | OR926731-1g |
5,6,7,8-Tetrahydroquinazoline |
5632-33-7 | 99+% | 1g |
£243.00 | 2025-02-21 | |
| abcr | AB482150-1 g |
5,6,7,8-Tetrahydroquinazoline |
5632-33-7 | 1g |
€460.00 | 2023-06-13 | ||
| Alichem | A189010922-5g |
5,6,7,8-Tetrahydroquinazoline |
5632-33-7 | 95% | 5g |
$837.90 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1002475-5g |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95% | 5g |
$910 | 2024-07-24 | |
| Chemenu | CM142309-100mg |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95%+ | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM142309-250mg |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM142309-1g |
5,6,7,8-tetrahydroquinazoline |
5632-33-7 | 95%+ | 1g |
$*** | 2023-05-30 |
5,6,7,8-Tetrahydroquinazoline Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5632-33-7 (5,6,7,8-Tetrahydroquinazoline) Related Products
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- 121282-95-9(Quinazoline,5,6,7,8-tetrahydro-7-methyl-, (7R)-)
- 103796-40-3(Quinazoline,5,6,7,8-tetrahydro-4-methyl-)
- 4429-97-4(Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-)
- 121282-96-0(Quinazoline,5,6,7,8-tetrahydro-5-methyl-, (R)- (9CI))
- 2305-85-3(5,6,7,8-Tetrahydroquinazolin-2-amine)
- 6299-01-0(2-Methyl-5,6,7,8-tetrahydroquinazoline)
- 36274-29-0(5H-Cyclopentapyrimidine,6,7-dihydro-2-methyl- (9CI))
- 5661-00-7(5H-Cyclopentapyrimidine,6,7-dihydro-)
- 88268-23-9(Quinazoline, 5,6,7,8-tetrahydro-2,4-dimethyl-)
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